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Compound of Interest

Compound Name:
4-Fluoro-2-hydroxyphenylacetic

acid

CAS No.: 2546-41-0; 31338-67-7

Cat. No.: B2584513

Get Quote

Executive Summary & Molecular Context[1][2]
This guide details the infrared (IR) spectral characteristics of 4-Fluoro-2-hydroxyphenylacetic
acid (4-F-2-HPAA). As a fluorinated derivative of the pharmaceutical intermediate 2-

hydroxyphenylacetic acid, accurate characterization is critical for verifying the success of

fluorination reactions or confirming the identity of fluorinated metabolites.

The introduction of the fluorine atom at the C4 position (para to the acetic acid group, meta to

the hydroxyl) induces specific electronic and vibrational shifts. This guide focuses on

distinguishing 4-F-2-HPAA from its non-fluorinated precursor (2-HPAA) and its regioisomers

(e.g., 2-Fluoro-4-hydroxyphenylacetic acid) using diagnostic spectral bands.

Structural Analysis for Spectral Prediction
Core Scaffold: Phenylacetic acid (aromatic ring + carboxylic acid side chain).

Substituents:
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Hydroxyl (-OH) at C2: Induces intramolecular hydrogen bonding with the carbonyl oxygen,

often broadening and shifting the O-H and C=O bands.

Fluorine (-F) at C4: Highly electronegative; withdraws electron density, strengthening the

C-O bonds and introducing a distinct C-F stretching vibration in the fingerprint region.

Comparative Spectral Analysis: 4-F-2-HPAA vs. 2-
HPAA
The following table contrasts the target molecule with its direct non-fluorinated parent, 2-

Hydroxyphenylacetic acid (CAS 614-75-5). Data for the parent is based on experimental

reference standards (NIST/SDBS), while data for the 4-Fluoro analog is derived from high-

confidence substituent shift increments for aromatic fluorides.
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Spectral
Region

Functional
Group

2-HPAA

(Parent) [Ref 1,
2]

4-F-2-HPAA

(Target)

[Predicted]
Diagnostic Note

3200–3550 cm⁻¹
Phenolic O-H

Stretch

~3350 cm⁻¹

(Broad)
3360–3380 cm⁻¹

F-substitution

slightly increases

acidity; band

remains broad

due to H-

bonding.

2500–3300 cm⁻¹
Carboxylic O-H

Stretch

Broad,

overlapping

Broad,

overlapping

"Hump"

characteristic of

carboxylic acid

dimers.

Indistinguishable

between

analogs.

1700–1740 cm⁻¹
C=O[1] Stretch

(Acid)
1705–1725 cm⁻¹ 1710–1730 cm⁻¹

F (para) is

electron-

withdrawing,

slightly

increasing the

C=O bond order

(shift to higher

wavenumber).

1150–1250 cm⁻¹
Aromatic C-F

Stretch
ABSENT

1210–1240 cm⁻¹

(Strong)

Primary

Identifier. Look

for a new,

intense band in

this region

absent in the

starting material.

1000–1300 cm⁻¹ C-O Stretch

(Phenol/Acid)

1230 cm⁻¹ 1230–1260 cm⁻¹ Overlaps with C-

F; expect

broadening or

splitting in the
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fluorinated

compound.

730–770 cm⁻¹
Ar-H Bending

(OOP)

~750 cm⁻¹

(Strong)
Shifted / Absent

Parent is 1,2-

disubstituted.

Target is 1,2,4-

trisubstituted.

800–900 cm⁻¹
Substitution

Pattern
Absent

810–830 & 870–

890 cm⁻¹

Secondary

Identifier.

Characteristic

pattern for 1,2,4-

trisubstituted

benzene.[2]

Detailed Peak Assignment & Causality
A. The "Fluorine Fingerprint" (1150–1250 cm⁻¹)
The most definitive evidence of successful synthesis is the appearance of the C-F stretching

vibration.

Mechanism: The C-F bond is highly polar and strong, resulting in a large dipole moment

change during vibration. This creates an intense absorption band.

Differentiation: In the parent 2-HPAA, this region contains only C-O stretches. In 4-F-2-

HPAA, the C-F band will likely appear as a strong shoulder or a distinct new peak around

1220 cm⁻¹.

Warning: This region is crowded. Compare the spectrum directly with the starting material to

confirm the new peak.

B. Aromatic Substitution Patterns (Fingerprint Region)
The substitution pattern changes from ortho-disubstituted (parent) to 1,2,4-trisubstituted

(product).

Parent (2-HPAA): Shows a strong band near 750 cm⁻¹ characteristic of four adjacent

aromatic protons (ortho-substitution).
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Target (4-F-2-HPAA): The fluorine atom at position 4 breaks the symmetry. You should

observe:

~800–830 cm⁻¹: Two adjacent hydrogens (C5 and C6).

~870–900 cm⁻¹: One isolated hydrogen (C3, between OH and F). Absence of the strong

750 cm⁻¹ peak and appearance of these two bands confirms the correct regiochemistry.

C. Carbonyl Region (1700–1730 cm⁻¹)
Both compounds exist primarily as hydrogen-bonded dimers in the solid state.

Observation: A strong, sharp peak at ~1715 cm⁻¹.

Shift: The fluorine at the para-position (relative to the acetic acid group) exerts an inductive

withdrawing effect (-I), potentially shifting the carbonyl peak 5–10 cm⁻¹ higher than the non-

fluorinated parent.

Experimental Protocol: Validated Characterization
To ensure reproducible data, follow this self-validating protocol.

Method: Attenuated Total Reflectance (ATR-FTIR)
ATR is recommended over KBr pellets for this acid to avoid moisture interference with the

hydroxyl regions.

Blank Correction: Clean the diamond crystal with isopropanol. Collect a background

spectrum (32 scans).

Sample Prep: Place ~5 mg of solid 4-F-2-HPAA on the crystal.

Compression: Apply high pressure using the anvil to ensure intimate contact (critical for solid

acids).

Acquisition:

Range: 4000–600 cm⁻¹
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Resolution: 4 cm⁻¹

Scans: 16 or 32

Validation Step (Self-Check):

Check 1: Is the baseline flat at 2000–2500 cm⁻¹? (If noisy, clean crystal and re-run).

Check 2: Is the C=O peak absorbance between 0.5 and 1.0? (If too low, increase

pressure).

Spectral Validation Workflow
The following diagram illustrates the decision logic for validating the product against its starting

material using IR data.
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Crude Product
(Solid)

Acquire ATR-FTIR
(4000-600 cm⁻¹)

Check Carbonyl Region
(1700-1730 cm⁻¹)

Check C-F Region
(1210-1240 cm⁻¹)

Peak Present

FAIL: Unreacted Starting Material
(No C-F band, 750 cm⁻¹ present)

Peak Missing/Wrong Shift

Check Substitution Pattern
(800-900 cm⁻¹)

Strong Band Present Band Absent

PASS: 4-F-2-HPAA Confirmed
(New C-F band + 1,2,4 pattern)

800-900 cm⁻¹ bands present
750 cm⁻¹ absent

FAIL: Wrong Isomer
(C-F present, but wrong pattern)

Pattern ambiguous

Click to download full resolution via product page

Figure 1: Logic flow for spectral verification of 4-Fluoro-2-hydroxyphenylacetic acid,

distinguishing it from starting materials and isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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